![molecular formula C21H23F2N5O2S B2511473 N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide CAS No. 1242861-89-7](/img/structure/B2511473.png)
N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H23F2N5O2S and its molecular weight is 447.5. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis and Antimicrobial Activity : Novel heterocyclic aryl monoazo organic compounds, including variations with a seleno derivative of pyridine, exhibited significant in vitro screening of antioxidant activity, antitumor activity against Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Potential in Antitumor and Antioxidant Activities : Cyanoacetamide derivatives demonstrated promising antioxidant activities, with applications in heterocyclic chemistry and potentially as antitumor agents (Bialy & Gouda, 2011).
Enantioselective Synthesis for CGRP Receptor Inhibitor : An enantioselective process was developed for the synthesis of a potent calcitonin gene-related peptide (CGRP) receptor antagonist, indicating potential applications in neuropharmacology (Cann et al., 2012).
Anti-Angiogenic and DNA Cleavage Activities : Piperidine derivatives showed significant anti-angiogenic and DNA cleavage activities, suggesting potential use in cancer research and therapy (Kambappa et al., 2017).
Specific Syntheses and Their Implications
Novel Fluoroquinolones with Antimycobacterial Activities : Synthesized fluoroquinolones showed significant in vitro and in vivo activities against Mycobacterium tuberculosis, indicating potential for treating tuberculosis (Senthilkumar et al., 2009).
Synthesis of Novel N,S-Containing Heterocycles : Aminomethylation of piperidinium derivatives led to the synthesis of 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides, which could have implications in medicinal chemistry (Dotsenko et al., 2012).
Heterocyclic Carboxamides as Antipsychotic Agents : Synthesis and evaluation of heterocyclic carboxamides showed potential as antipsychotic agents, with specific compounds exhibiting promising in vivo activities (Norman et al., 1996).
Synthesis of Piperazine-2,6-Dione Derivatives for Anticancer Activity : Various synthesized compounds exhibited good anticancer activity against different cancer cell lines, suggesting their potential in cancer treatment (Kumar et al., 2013).
properties
IUPAC Name |
N-cyclopropyl-1-[6-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F2N5O2S/c22-14-1-4-17(16(23)11-14)25-19(29)12-31-20-6-5-18(26-27-20)28-9-7-13(8-10-28)21(30)24-15-2-3-15/h1,4-6,11,13,15H,2-3,7-10,12H2,(H,24,30)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXHJXDZYHLBAIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2CCN(CC2)C3=NN=C(C=C3)SCC(=O)NC4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.